Cas no 2229226-25-7 (1-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-en-1-ol)

• Product Name: 1-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-en-1-ol
• CAS No: 2229226-25-7
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6502972
• PubChem ID: 165624912
• Update Time: 2025-05-21

1-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-en-1-ol
• 2229226-25-7
• EN300-1776398
• 1-[1-(2-methylpropyl)-1H-pyrazol-3-yl]prop-2-en-1-ol

• Inchi： 1S/C10H16N2O/c1-4-10(13)9-5-6-12(11-9)7-8(2)3/h4-6,8,10,13H,1,7H2,2-3H3
• InChI Key： YVJYDJRJIPKKJX-UHFFFAOYSA-N
• SMILES： OC(C=C)C1C=CN(CC(C)C)N=1

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38Ų

Additional information on 1-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-en-1-ol

Introduction to 1-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-en-1-ol (CAS No. 2229226-25-7)

The compound 1-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-en-1-ol, identified by the CAS number 2229226-25-7, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its pyrazole core and propenyl alcohol functional group, has garnered attention due to its structural complexity and potential biological activities. The pyrazole moiety, a heterocyclic aromatic compound, is widely recognized for its role in medicinal chemistry, often serving as a key scaffold in the development of drugs targeting various therapeutic pathways.

Recent studies have highlighted the versatility of pyrazole derivatives in drug discovery, particularly in the modulation of enzyme inhibition and receptor binding. The structural motif of 1-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-en-1-ol incorporates a propenyl group, which introduces a degree of flexibility and reactivity, making it a valuable candidate for further chemical modifications. This compound's unique arrangement of functional groups positions it as a promising intermediate in the synthesis of more complex pharmacophores.

In the realm of medicinal chemistry, the pyrazol-3-yl substituent is particularly noteworthy for its ability to interact with biological targets in multiple ways. For instance, it can engage in hydrogen bonding, π-stacking interactions, and hydrophobic effects, all of which are critical for drug-receptor affinity. The presence of the (2-methylpropyl) group enhances the lipophilicity of the molecule, potentially improving its membrane permeability—a crucial factor for oral bioavailability. These characteristics make 1-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-en-1-ol an intriguing candidate for further exploration in drug design.

Current research in synthetic organic chemistry has emphasized the development of efficient methodologies for constructing complex molecular architectures. The synthesis of 1-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-en-1-ol exemplifies these advancements, showcasing innovative strategies for introducing multiple functional groups into a single framework. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in achieving this synthesis with high yields and selectivity.

The biological evaluation of 1-1-(2-methylpropyl)-1H-pyrazol-3-ylpropenol has been a focal point in recent pharmacological investigations. Preclinical studies have demonstrated that pyrazole derivatives exhibit a broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The propenyl alcohol functionality further expands its potential applications by allowing for derivatization into more potent analogs. For instance, modifications at the double bond or the hydroxyl group could lead to enhanced binding affinity or altered pharmacokinetic profiles.

One particularly exciting area of research involves the exploration of pyrazole-based compounds as modulators of enzyme targets implicated in metabolic diseases. The structural features of CAS No. 2229226257 align well with known enzyme active sites, suggesting potential inhibitory effects on key metabolic enzymes such as kinases or phosphodiesterases. Such inhibitions could have therapeutic implications in conditions like diabetes or hyperlipidemia.

The synthetic utility of this compound extends beyond pharmaceutical applications; it also holds promise in materials science and agrochemicals. The pyrazole core is frequently employed in designing novel ligands for metal complexes used in catalysis or luminescent materials. Additionally, its structural motifs can be incorporated into pesticide formulations due to their ability to interact with biological targets in pests.

In conclusion,CAS No 2229226257 represents a structurally intriguing and biologically relevant compound that warrants further investigation. Its unique combination of functional groups makes it a versatile scaffold for drug discovery and synthetic chemistry. As research continues to uncover new applications for pyrazole derivatives,this molecule is poised to play a significant role in advancing therapeutic interventions across multiple disease areas.